Monoisodecyl Phthalate
Monoisodecyl Phthalate
Monoisodecyl phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of isodecanol. It has a role as a human xenobiotic metabolite, a bacterial xenobiotic metabolite and a rat metabolite.
Brand Name:
Vulcanchem
CAS No.:
31047-64-0
VCID:
VC0105393
InChI:
InChI=1S/C18H26O4/c1-14(2)10-6-4-3-5-9-13-22-18(21)16-12-8-7-11-15(16)17(19)20/h7-8,11-12,14H,3-6,9-10,13H2,1-2H3,(H,19,20)
SMILES:
CC(C)CCCCCCCOC(=O)C1=CC=CC=C1C(=O)O
Molecular Formula:
C18H26O4
Molecular Weight:
306.4 g/mol
Monoisodecyl Phthalate
CAS No.: 31047-64-0
Reference Standards
VCID: VC0105393
Molecular Formula: C18H26O4
Molecular Weight: 306.4 g/mol
| CAS No. | 31047-64-0 |
|---|---|
| Product Name | Monoisodecyl Phthalate |
| Molecular Formula | C18H26O4 |
| Molecular Weight | 306.4 g/mol |
| IUPAC Name | 2-(8-methylnonoxycarbonyl)benzoic acid |
| Standard InChI | InChI=1S/C18H26O4/c1-14(2)10-6-4-3-5-9-13-22-18(21)16-12-8-7-11-15(16)17(19)20/h7-8,11-12,14H,3-6,9-10,13H2,1-2H3,(H,19,20) |
| Standard InChIKey | ZICLWBMRDQUIDO-UHFFFAOYSA-N |
| SMILES | CC(C)CCCCCCCOC(=O)C1=CC=CC=C1C(=O)O |
| Canonical SMILES | CC(C)CCCCCCCOC(=O)C1=CC=CC=C1C(=O)O |
| Description | Monoisodecyl phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of isodecanol. It has a role as a human xenobiotic metabolite, a bacterial xenobiotic metabolite and a rat metabolite. |
| Synonyms | 1,2-Benzenedicarboxylic Acid Monoisodecyl Ester; Phthalic Acid Isodecyl Ester |
| PubChem Compound | 169241 |
| Last Modified | Nov 11 2021 |
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